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Compound of Interest
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Cat. No.: B008356 Get Quote

For the dedicated researcher, scientist, and drug development professional, the integrity of

your work is paramount. This principle extends beyond experimental outcomes to encompass

the safety and well-being of every individual in the laboratory. This guide provides essential, in-

depth procedural guidance for the safe handling of Solvent Red 135 (C.I. 564120; CAS No.

20749-68-2), a synthetic azo dye. Our objective is to empower you with the knowledge to not

only use this product effectively but to establish a self-validating system of safety that builds a

deep, unwavering trust in your laboratory's operational protocols.

Understanding the Hazard: Why Specific PPE is
Non-Negotiable
Solvent Red 135 is a fine, red, odorless powder. While toxicological data indicates a relatively

low acute toxicity via oral and inhalation routes, the primary hazards in a laboratory setting

stem from its physical form and potential for irritation.[1][2] As a powder, it is easily aerosolized,

creating a risk of respiratory tract irritation.[1] Direct contact with the eyes and skin can also

cause irritation.[1]

A critical aspect of ensuring safety is the absence of a specific Occupational Exposure Limit

(OEL) for Solvent Red 135 from major regulatory bodies such as the Occupational Safety and

Health Administration (OSHA) or the National Institute for Occupational Safety and Health

(NIOSH).[3][4][5] This absence does not imply safety; rather, it necessitates a more

conservative approach, treating the substance with a high degree of caution and implementing

robust engineering and personal protective measures to minimize any potential for exposure.
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Hazard Route Potential Effects Causality

Inhalation Respiratory tract irritation.[1]

Fine powder can be easily

inhaled, causing inflammation

of the mucous membranes.

Eye Contact Irritation and inflammation.[1]

Direct contact with airborne

particles can lead to physical

irritation.

Skin Contact
Possible irritation in sensitive

individuals.[1]

Prolonged or repeated contact

may cause dermal irritation.

Ingestion

Harmful if swallowed; may

cause gastrointestinal irritation.

[1]

Accidental ingestion can lead

to stomach discomfort,

nausea, and vomiting.[1]

The Core of Protection: A Multi-Layered PPE
Strategy
A comprehensive PPE strategy for Solvent Red 135 is not merely a checklist but a system

designed to create multiple barriers between the researcher and the chemical.

Engineering Controls: The First Line of Defense
Before any personal protective equipment is donned, engineering controls must be in place.

The primary goal is to control airborne dust at the source.

Chemical Fume Hood: All weighing and handling of powdered Solvent Red 135 must be

conducted inside a certified chemical fume hood.[6] This is the most effective way to capture

and exhaust airborne particles away from the user's breathing zone.

Ventilation: For procedures involving solutions of Solvent Red 135, ensure the laboratory is

well-ventilated to prevent the accumulation of any potential vapors from the solvent.[6]

Personal Protective Equipment: Your Essential Barrier
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The following PPE is mandatory when handling Solvent Red 135 in its powdered form or in

solution.

Requirement: Tightly fitting chemical safety goggles with side-shields, conforming to EN 166

(EU) or NIOSH (US) standards.[2]

Rationale: Standard safety glasses are insufficient as they do not provide a seal around the

eyes and can allow airborne powder to enter. Goggles provide this necessary seal. In

situations with a significant splash risk, a face shield should be worn in addition to goggles.

The choice of glove material is critical and depends on whether you are handling the powder or

a solution. Since no specific permeation data for Solvent Red 135 is readily available, a

conservative approach based on its nature as an organic dye and its use in organic solvents is

necessary.

For Handling Powder (Dry):

Primary Recommendation: Disposable nitrile gloves. They provide excellent dexterity and

protection against incidental contact with the powder.

For Handling Solutions (in Organic Solvents):

Primary Recommendation: Butyl rubber gloves. This material offers superior resistance to

a wide range of organic solvents, ketones, and esters, making it a robust choice when

Solvent Red 135 is dissolved.[7]

Alternative: Thicker (e.g., >8 mil) nitrile gloves can be used for short-term splash

protection but should be changed immediately upon contact with the solvent.[8]

Best Practice: Double gloving (wearing two pairs of gloves) can provide an additional layer of

protection, especially during prolonged handling or when working with concentrated

solutions.

Glove Selection Rationale
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Glove Material
Protection Against
Powder

Protection Against
Organic Solvents

Key
Considerations

Nitrile Good
Fair to Good (solvent

dependent)

Excellent for dexterity

and incidental contact.

Poor resistance to

some ketones and

aromatic solvents.[8]

[9]

Butyl Rubber Excellent Excellent

Highly impermeable to

a broad range of

organic solvents.[7]

May have less

dexterity than nitrile.

Latex Fair Poor to Fair

Not recommended

due to poor chemical

resistance to many

solvents and potential

for latex allergies.[9]

Given the lack of a defined OEL, respiratory protection is crucial, especially when handling the

powder outside of a fume hood (a practice that should be avoided) or if there is a risk of dust

generation.

Requirement: A NIOSH-approved air-purifying respirator (APR). The specific type depends

on the task.

For Powder Handling: A half-mask or full-face respirator equipped with a combination of

Organic Vapor (OV) cartridges and P100 particulate filters.

Rationale:

P100 Filter (Magenta): This filter is 99.97% efficient at removing airborne particulates,

providing a high level of protection against the fine dust of Solvent Red 135.[6]
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Organic Vapor Cartridge (Black): While the dye itself has low volatility, it is often used with

organic solvents. The OV cartridge will protect against any solvent vapors present.

Fit Testing: A respirator is only effective if it forms a tight seal with the user's face. An annual

quantitative fit test is mandatory for all users of tight-fitting respirators.

Requirement: A laboratory coat, worn fully buttoned. For larger quantities or tasks with a high

risk of spillage, consider a chemically resistant apron over the lab coat.

Rationale: This prevents the contamination of personal clothing and minimizes skin contact.

[10]

Operational Plan: A Step-by-Step Guide to Safe
Handling
This protocol is designed to be a self-validating system, where each step reinforces the safety

of the next.

Step 1: Pre-Operational Safety Check
Verify Engineering Controls: Confirm that the chemical fume hood is operational and the

sash is at the appropriate height.

Inspect PPE:

Gloves: Check for any signs of degradation, punctures, or tears before use.

Respirator: Inspect the facepiece, straps, and cartridges for damage. Ensure cartridges

have not expired.

Eyewear: Check for cracks or scratches that could impair vision or integrity.

Review the SDS: Before each new procedure, briefly review the Safety Data Sheet for

Solvent Red 135.

Step 2: Donning PPE
The sequence of donning PPE is crucial to prevent cross-contamination.
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Preparation PPE Application

Wash Hands Lab Coat Respirator Goggles/
Face Shield Gloves

Click to download full resolution via product page

Figure 1: PPE Donning Sequence

Step 3: Handling Solvent Red 135
Weighing Powder:

Perform all weighing within the fume hood.

Use a disposable weigh boat.

Handle the container and scoop gently to minimize dust generation.[10]

Preparing Solutions:

Slowly add the Solvent Red 135 powder to the solvent to prevent splashing.

Keep the container covered as much as possible during dissolution.

Post-Handling:

Wipe down the work surface in the fume hood with a damp cloth.

Securely seal the Solvent Red 135 container.

Step 4: Doffing PPE
This sequence is designed to prevent contact with contaminated PPE.
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PPE Removal Final Step

Gloves (Outer Pair if Double-Gloved) Goggles/
Face Shield Lab Coat Gloves (Inner Pair) Wash Hands Thoroughly

Click to download full resolution via product page

Figure 2: PPE Doffing Sequence

Disposal Plan: Ensuring Environmental and
Personnel Safety
Improper disposal can lead to environmental contamination and regulatory penalties. The

waste generator is legally responsible for determining if the waste is hazardous.[11] In the

absence of specific data for Solvent Red 135, it is prudent to manage all waste as hazardous.

Waste Segregation and Collection
Solid Waste:

This includes contaminated gloves, weigh boats, paper towels, and any excess Solvent
Red 135 powder.

Collect in a designated, leak-proof container with a secure lid.

The container must be clearly labeled: "HAZARDOUS WASTE: Solid Solvent Red 135".

Liquid Waste:

This includes any solutions containing Solvent Red 135.

Collect in a separate, compatible, and leak-proof container with a secure lid.

The container must be clearly labeled: "HAZARDOUS WASTE: Liquid Solvent Red 135 in

[Solvent Name]".
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Contaminated Sharps:

Any needles or other sharps contaminated with Solvent Red 135 must be disposed of in a

designated sharps container.

Storage and Final Disposal
Store all waste containers in a designated satellite accumulation area.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company. Never pour Solvent
Red 135 solutions down the drain.

By adhering to these rigorous protocols, you create a multi-layered defense against chemical

exposure, ensuring that your valuable research is conducted in an environment of

uncompromising safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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